Cas no 840-90-4 (Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI))
840-90-4 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
CAS No:840-90-4
MF:C14H18O3S
MW:266.355923175812
CID:732246
PubChem ID:289150
Update Time:2025-04-19
Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)
- 2-endo-Norbornyl p-toluenesulfonate
- 2-endo-Norbornyl tosylate
- NSC 150807
- endo-2-Norbornyl tosylate
- DTXSID80302397
- SCHEMBL12311428
- bicyclo[2.2.1]hept-2-yl 4-methylbenzenesulfonate
- bicyclo[2.2.1]heptan-2-yl 4-methylbenzene-1-sulfonate
- NSC150807
- NSC-150807
- 2-norbornyl tosylate
- EN300-7219900
- 840-90-4
-
- Inchi: 1S/C14H18O3S/c1-10-2-6-13(7-3-10)18(15,16)17-14-9-11-4-5-12(14)8-11/h2-3,6-7,11-12,14H,4-5,8-9H2,1H3
- InChI Key: WXFFQUSIUXVKSU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC2CCC1C2
Computed Properties
- Exact Mass: 266.09766561g/mol
- Monoisotopic Mass: 266.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 33-34 ºC
- Refractive Index: 1.5328 (22.5 ºC)
- Solubility: Almost insoluble (0.011 g/l) (25 º C),
Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
840-90-4 (Bicyclo[2.2.1]heptan-2-ol,4-methylbenzenesulfonate, (1R,2S,4S)-rel- (9CI)) Related Products
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